Cas no 89631-84-5 (1H-Pyrrole-2-carboxaldehyde, 5-nonyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 5-nonyl-
• CAS No: 89631-84-5
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 594056
• PubChem ID: 23424588
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde, 5-nonyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 5-nonyl-
• 5-nonyl-1H-pyrrole-2-carbaldehyde
• DTXSID20633975
• 5-nonylpyrrole-2-carbaldehyde
• 89631-84-5

• Inchi： 1S/C14H23NO/c1-2-3-4-5-6-7-8-9-13-10-11-14(12-16)15-13/h10-12,15H,2-9H2,1H3
• InChI Key： AEQRJBZYKXKSJW-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(CCCCCCCCC)N1

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes